Cas no 63696-53-7 (Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-dimethyl-)

• Product Name: Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-dimethyl-
• CAS No: 63696-53-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 527351
• PubChem ID: 315959
• Update Time: 2025-04-19

Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-dimethyl-
• 3,3-dimethyl-6-oxa-1,4-diazabicyclo[3.3.0]oct-4-en-2-one
• 6,6-dimethyl-2,3-dihydroimidazo[2,1-b][1,3]oxazol-5-one
• AC1L7STW
• AG-G-36889
• CTK5B9687
• NSC243036
• NSC-243036

• Inchi： 1S/C7H10N2O2/c1-7(2)5(10)9-3-4-11-6(9)8-7/h3-4H2,1-2H3
• InChI Key： KNUWPHKDZUHMIO-UHFFFAOYSA-N
• SMILES： O1CCN2C1=NC(C)(C)C2=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 190°Cat760mmHg
• Flash Point: 68.7°C
• Refractive Index: 1.622
• PSA: 41.9
• LogP: -0.63310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives